Cas no 1582191-78-3 (N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride)

• Product Name: N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride
• CAS No: 1582191-78-3
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• MDL: MFCD28714782
• CID: 4607001
• PubChem ID: 118510238
• Update Time: 2025-05-21

N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride

• MDL： MFCD28714782
• Inchi： 1S/C10H14N2O2S.ClH/c1-8-2-4-10(5-3-8)15(13,14)12-9-6-11-7-9;/h2-5,9,11-12H,6-7H2,1H3;1H
• InChI Key： DSKVOBMMHHWPHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)NC1CNC1.Cl

Additional information on N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride

N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride: A Comprehensive Overview

N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride, with the CAS number 1582191-78-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a sulfonamide group, making it a promising candidate for various applications in drug discovery and development. The azetidine moiety, a four-membered ring containing one nitrogen atom, contributes to the compound's stability and bioavailability, while the sulfonamide group plays a crucial role in modulating its pharmacokinetic properties.

Recent studies have highlighted the potential of N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride as a lead compound in the development of novel therapeutic agents. Its structure allows for efficient binding to target proteins, making it a valuable tool in the design of selective inhibitors for various disease-related pathways. The hydrochloride salt form of this compound ensures optimal solubility and stability, which are critical factors in preclinical and clinical studies.

The synthesis of N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride involves a multi-step process that incorporates advanced organic chemistry techniques. The starting material, 4-methylbenzenesulfonyl chloride, undergoes nucleophilic substitution with azetidine to form the sulfonamide intermediate. Subsequent protonation and crystallization steps yield the final hydrochloride salt. This synthetic pathway has been optimized to ensure high yield and purity, making it suitable for large-scale production.

From a pharmacological perspective, N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride exhibits remarkable activity in vitro against several therapeutic targets. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its selectivity for certain receptor subtypes makes it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease.

The sulfonamide group in this compound is particularly noteworthy due to its ability to form strong hydrogen bonds with target proteins. This characteristic not only enhances the compound's binding affinity but also contributes to its favorable pharmacokinetic profile. Studies have shown that N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride demonstrates excellent absorption and bioavailability when administered orally, making it an attractive option for drug delivery.

Furthermore, the azetidine ring introduces rigidity into the molecule, which is essential for maintaining proper conformation during interactions with biological targets. This structural feature also imparts resistance to metabolic degradation, thereby prolonging the compound's half-life in vivo. Such properties are highly desirable in drug candidates as they reduce dosing frequency and improve patient compliance.

In terms of safety profile, N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride has shown minimal toxicity in preclinical studies. Acute and chronic toxicity tests indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential for safe use in human subjects.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of N-(azetidin-3-yl)-4-methylbenzene-1-sulfonamide hydrochloride and exploring its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials. The compound's unique combination of structural features and pharmacological properties positions it as a leading candidate in the quest for innovative therapeutic solutions.

In conclusion, N-(azetidin-3-yll)-4-methylbenzene-l-sulfonamide hydrochloride (CAS No: 1582191783) represents a significant advancement in chemical synthesis and drug discovery. Its distinctive structure, coupled with favorable pharmacokinetic and safety profiles, makes it a compelling candidate for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound holds great promise for contributing to the development of next-generation medicines.